![molecular formula C16H14F3N3O2S B568758 Lansoprazole CAS No. 1261394-42-6](/img/structure/B568758.png)
Lansoprazole
Overview
Description
Lansoprazole is a proton pump inhibitor used to treat certain conditions where there is too much acid in the stomach. It is used to treat duodenal and gastric ulcers, gastric ulcers caused by NSAID use, erosive esophagitis, and gastroesophageal reflux disease (GERD) .
Synthesis Analysis
The synthesis of this compound involves processes for the preparation of benzimidazole sulphinyl compounds. More specifically, it relates to the preparation of pure this compound and pharmaceutical compositions that include the pure this compound .Molecular Structure Analysis
This compound has a molecular formula of C16H14F3N3O2S. Its average mass is 369.362 Da and its monoisotopic mass is 369.075867 Da .Chemical Reactions Analysis
This compound reduces gastric acid secretion by targeting gastric H,K-ATPase pumps. This makes it effective at promoting healing in ulcerative diseases, and treating gastroesophageal reflux disease (GERD) along with other pathologies caused by excessive acid secretion .Physical And Chemical Properties Analysis
This compound has a molecular weight of 369.36 and is soluble in DMSO at 74 mg/mL .Scientific Research Applications
1. Mechanism of Action
Lansoprazole, a benzimidazole derivative, effectively decreases gastric acid secretion by inhibiting gastric H+, K(+)-adenosine triphosphatase (ATPase), regardless of the primary stimulus. This inhibition is crucial in the treatment of peptic ulcers and reflux esophagitis, providing rapid symptom relief and healing (Spencer & Faulds, 1992).
2. Efficacy in Acid-Related Disorders
This compound demonstrates high efficacy in treating duodenal ulcers, gastric ulcers, and gastro-oesophageal reflux disease (GORD). It is superior to ranitidine and comparable to omeprazole in treating reflux oesophagitis, offering more rapid symptom relief (Barradell, Faulds, & McTavish, 1992).
3. Role in Helicobacter Pylori Eradication
This compound is effective in combination regimens for the eradication of Helicobacter pylori, a major cause of peptic ulcers. It shows similar efficacy to omeprazole in H. pylori eradication, contributing to ulcer healing and symptom relief (Langtry & Wilde, 1997).
4. Alternative Therapeutic Applications
Recent studies have found this compound to be an inhibitor of cytosolic PHOSPHO1 and tissue-nonspecific alkaline phosphatase, suggesting its potential in treating pathological mineralization and diseases like osteoarthritis (Delomenède, Buchet, & Mebarek, 2009).
5. Efficacy in Special Populations
This compound has shown promise in preliminary studies for patients at risk of aspiration pneumonia or stress ulcers, and it may be effective in treating gastrointestinal bleeding, although further studies are needed (Langtry & Wilde, 1997).
6. This compound in Dementia
A study on mice indicated the potential of this compound in experimental dementia of Alzheimer's type, suggesting its anti-cholinesterase, anti-oxidative, and anti-inflammatory effects could be beneficial in memory dysfunctions (Sodhi & Singh, 2013).
7. Nanoparticulate Drug Delivery
This compound's solubility and stability have been enhanced through inclusion complexation with β-cyclodextrin and nanosponges, indicating its potential as a carrier for nanoparticulate drug delivery in gastric ulcers (Shende, Chaphalkar, Deshmukh, & Gaud, 2016).
8. Anti-Oxidative Stress Response
This compound has been identified as an inducer of anti-oxidative stress responses in the liver, demonstrating its capability to up-regulate Nrf2-dependent antioxidant and phase II enzymes, suggesting a potential role in preventing oxidative hepatic damage (Yamashita et al., 2014).
Mechanism of Action
Lansoprazole works by selectively inhibiting the membrane enzyme H+/K+ ATPase in gastric parietal cells. This reduces gastric acid secretion, making it effective at promoting healing in ulcerative diseases and treating gastroesophageal reflux disease (GERD) along with other pathologies caused by excessive acid secretion .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3N3O2S/c1-10-13(20-7-6-14(10)24-9-16(17,18)19)8-25(23)15-21-11-4-2-3-5-12(11)22-15/h2-7H,8-9H2,1H3,(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJIHNNLFOKEZEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1CS(=O)C2=NC3=CC=CC=C3N2)OCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4023200 | |
Record name | Lansoprazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4023200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Lansoprazole | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0005008 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Solubility |
>55.4 [ug/mL] (The mean of the results at pH 7.4), Freely soluble in dimethylformamide; soluble in ethyl acetate, dichloromethane and acetonitrile; very slightly soluble in ether, and practically insoluble in hexane and water. | |
Record name | SID855954 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Record name | Lansoprazole | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB00448 | |
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Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | LANSOPRAZOLE | |
Source | Hazardous Substances Data Bank (HSDB) | |
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Mechanism of Action |
As a PPI, lansoprazole is a prodrug and requires protonation via an acidic environment to become activated. Once protonated, lansoprazole is able to react with cysteine residues, specifically Cys813 and Cys321, on parietal H+,K+-ATPase resulting in stable disulfides. PPI's in general are able to provide prolonged inhibition of acid secretion due to their ability to bind covalently to their targets., Lansoprazole is a selective and irreversible proton pump inhibitor. In the acidic environment of the gastric parietal cell, lansoprazole is converted to active sulphenamide derivatives that bind to the sulfhydryl group of (H+, K+)-adenosine triphosphatase ((H+,K+)-ATPase), also known as the proton pump (H+,K+)-ATPase catalyzes the final step in the gastric acid secretion pathway. Lansoprazole's inhibition of (H+,K+)-ATPase results in inhibition of both centrally and peripherally mediated gastric acid secretion. The inhibitory effect is dose-related. Lansoprazole inhibits both basal and stimulated gastric acid secretion regardless of the stimulus. | |
Record name | Lansoprazole | |
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URL | https://www.drugbank.ca/drugs/DB00448 | |
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Record name | LANSOPRAZOLE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7204 | |
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Color/Form |
White to brownish-white crystalline powder | |
CAS RN |
103577-45-3, 138530-94-6 | |
Record name | Lansoprazole | |
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Record name | Lansoprazole | |
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Record name | 2-({[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl}sulfinyl)-1H-benzimidazole | |
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Record name | LANSOPRAZOLE | |
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Record name | LANSOPRAZOLE | |
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Record name | Lansoprazole | |
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Melting Point |
178-182 °C, 178 to 182 °C (decomposes), MP: approx 166 °C with decomposition. Stable when exposed to light for up to two months. The compound degrades in aqueous solution, the rate of degradation increasing with decreasing pH. At 25 °C the half-lives are approx 0.5 and 18 hrs at pH 5.0 and pH 7.0, respectively., 178 - 182 °C | |
Record name | Lansoprazole | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB00448 | |
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Record name | LANSOPRAZOLE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7204 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Lansoprazole | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0005008 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
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